![molecular formula C9H17Br B109585 9-Bromo-1-nonene CAS No. 89359-54-6](/img/structure/B109585.png)
9-Bromo-1-nonene
Overview
Description
Molecular Structure Analysis
The molecular structure of 9-Bromo-1-nonene can be represented by the formula C9H17Br . Unfortunately, the specific structural details are not provided in the available resources.Chemical Reactions Analysis
This compound is used as a reactant in the synthesis of the breast cancer drug, Fulvestrant (Falsodex) . The specific chemical reactions involving this compound are not detailed in the available resources.Physical And Chemical Properties Analysis
This compound has a molecular weight of 205.14 g/mol . It is a liquid at 20°C and should be stored at 0-10°C . It has a boiling point of 101°C at 15 mmHg, a flash point of 90°C, a density of 1.12, and a refractive index of 1.46 .Scientific Research Applications
Synthesis of Natural Products
9-Bromo-1-nonene derivatives, specifically 1-Bromo-2-iodoethylene, have been utilized as central, pseudosymmetric building blocks for the synthesis of natural products like cis and trans bupleurynol. This method employs queued cross-coupling reactions with palladium (Pd) catalysis, significantly reducing the synthesis steps and eliminating the need for protecting group chemistry (Ghasemi et al., 2004).
Improvement of Synthesis Routes
Efforts have been made to improve the synthesis of 1-bromo-9-[(4,4,5,5,5-pentafluoropentyl)thio]-Nonane, a crucial intermediate for the synthesis of Fulvestrant, by discovering more reasonable synthesis routes and optimizing reaction conditions. This improved process has shown to be more industry-suitable, easily adaptable to plant-scale production, and results in better post-treatment adaptability (Shi, 2009).
Molecular Structure Studies
9-Bromo derivatives have been used to study molecular structures, especially in understanding base-pairing configurations in the solid state. Studies have revealed varied base-pairing configurations with 9-Bromo derivatives, contributing significantly to the understanding of molecular interactions and the energy differences between configurations (Simundza et al., 1970).
Catalytic Applications
9-Bromo derivatives are instrumental in catalysis, specifically in fluorescence probes for trace palladium (Pd) detection. The presence of Pd catalyzes the conversion of 9-bromo derivatives to emit stronger fluorescence, enhancing the detection and recovery experiments of Pd in various environments (Jun et al., 2016).
Synthesis of Helicenes
9-Bromo[7]helicene's reactivity has been explored, mainly in Pd-catalyzed reactions. These reactions facilitate the synthesis of racemic helicenes with different functional groups, significantly improving yields and reducing reaction times compared to conventional methods (Žádný et al., 2013).
Synthesis of Kinetically Stabilized Compounds
9-Bromo-9,10-dihydro-9-silaphenanthrene has been used to synthesize kinetically stabilized compounds like 9-silaphenanthrene. This process involves using lithium diisopropylamide (LDA) and provides insights into the structural and thermal stability aspects of such compounds (Tokitoh et al., 2007).
Safety and Hazards
9-Bromo-1-nonene is classified as a flammable liquid (H227). It can cause skin irritation (H315) and serious eye irritation (H319) . Safety measures include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Mechanism of Action
Target of Action
9-Bromo-1-nonene, also known as 9-bromonon-1-ene, is primarily used as an intermediate in organic synthesis . It is employed in the production of various agrochemicals, pharmaceuticals, and dyestuffs . .
Mode of Action
The mode of action of this compound is largely dependent on the specific reactions it is involved in. As an intermediate in organic synthesis, it can participate in various chemical reactions. For instance, it has been used as a reactant in the synthesis of the breast cancer drug, Fulvestrant .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it should be stored in a cool, dry place in a tightly closed container, away from oxidizing agents . It should also be kept in an inert atmosphere .
properties
IUPAC Name |
9-bromonon-1-ene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17Br/c1-2-3-4-5-6-7-8-9-10/h2H,1,3-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQXPBVHYVAOUBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCCCCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00452146 | |
Record name | 9-Bromo-1-nonene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00452146 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89359-54-6 | |
Record name | 9-Bromo-1-nonene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00452146 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9-Bromo-1-nonene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 9-bromonon-1-ene in the synthesis of fulvestrant?
A1: 9-Bromonon-1-ene serves as a crucial building block in a novel synthetic route for fulvestrant []. It undergoes a catalyst-controlled, diastereoselective 1,6-addition reaction with a zirconocene derivative. This reaction forms a new carbon-carbon (C-C) bond, which is a key step in constructing the fulvestrant molecule [].
Q2: Why is this specific synthetic route using 9-bromonon-1-ene advantageous?
A2: The research highlights the advantage of this synthetic strategy due to the mild reaction conditions, specifically room temperature, and the high level of control over the stereochemistry of the product []. This control is vital in pharmaceutical synthesis, as different stereoisomers of a drug can exhibit different biological activities.
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